4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95%

• IUPAC Name: N-ethyl-2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C16H14FNO3/c1-2-18-16(21)13-5-3-11(8-14(13)17)10-4-6-15(20)12(7-10)9-19/h3-9,20H,2H2,1H3,(H,18,21)
• InChI Key: POXKDGZXWBHKIK-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)O)C=O)F
• Molecular Formula: C16H14FNO3
• DSSTOX Substance ID: DTXSID70685348
• Molecular Weight: 287.28 g/mol
• CAS RN: 1261995-86-1

Description

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% (ECFFP) is a compound that has been studied extensively due to its potential applications in various scientific research areas. ECFFP is a small molecule that can be synthesized in a laboratory and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% is not fully understood. However, it is believed that 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% acts as an inhibitor of cytochrome P450 enzymes, which are enzymes involved in the metabolism of drugs and other substances. Additionally, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has been found to interact with proteins, which suggests that it may also act as a modulator of protein-protein interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% are not fully understood. However, it has been found to have a range of effects, including inhibition of cytochrome P450 enzymes, modulation of protein-protein interactions, and inhibition of nitric oxide production. Additionally, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has been found to have an anti-cancer effect in certain cell lines, suggesting that it may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has a number of advantages for laboratory experiments. For example, it is a small molecule that can be synthesized easily in a laboratory, and it has been found to have a range of effects on biochemical and physiological processes. Additionally, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has been found to be relatively stable, making it suitable for use in long-term experiments.
However, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% also has some limitations for laboratory experiments. For example, it is difficult to accurately measure the concentration of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% in a solution, and it is also difficult to control the concentration of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% in a solution. Additionally, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has been found to be toxic to certain cell lines, making it unsuitable for use in experiments involving these cell lines.

Future Directions

The potential future directions of research involving 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% include further investigation of its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in the treatment of cancer. Additionally, further research is needed to develop methods for accurately measuring and controlling the concentration of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% in a solution, and to identify the optimal conditions for its use in laboratory experiments. Finally, further research is needed to investigate the potential toxicity of 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% and to identify strategies for minimizing its toxicity.

Synthesis Methods

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% can be synthesized through a three-step process. The first step involves the reaction of 4-ethoxycarbonyl-3-fluorophenol with ethyl chloroformate to form a chloroformate ester. The second step involves the reaction of the chloroformate ester with sodium hydroxide to form a formyl ester, which is then purified by recrystallization. The final step involves the reaction of the formyl ester with a base, such as potassium hydroxide, to form 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95%.

Scientific Research Applications

4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has been studied extensively due to its potential applications in a wide range of scientific research areas. For example, it has been used as a fluorescent probe for the detection of nitric oxide in cells, as a substrate for the measurement of cytochrome P450 enzymes, and as a tool for the study of the interactions between proteins and small molecules. Additionally, 4-[4-(Ethylcarbamoyl)-3-fluorophenyl]-2-formylphenol, 95% has been used as a tool for the study of the pharmacokinetics of drugs, and for the study of the role of enzymes in drug metabolism.